Cas no 1115303-13-3 (N-benzyl-3-[2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide)

• Product Name: N-benzyl-3-[2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide
• CAS No: 1115303-13-3
• MF: C₂₅H₂₁ClN₄O₂S
• MW: 476.977843046188
• CID: 5389473
• Update Time: 2025-05-25

N-benzyl-3-[2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-[2-[2-(4-chloroanilino)-2-oxoethyl]sulfanylimidazol-1-yl]benzamide
• N-benzyl-3-[2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide

• Inchi： 1S/C25H21ClN4O2S/c26-20-9-11-21(12-10-20)29-23(31)17-33-25-27-13-14-30(25)22-8-4-7-19(15-22)24(32)28-16-18-5-2-1-3-6-18/h1-15H,16-17H2,(H,28,32)(H,29,31)
• InChI Key： DFGTYBRCBVAPOY-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C1=CC=CC(N2C(SCC(NC3=CC=C(Cl)C=C3)=O)=NC=C2)=C1

Additional information on N-benzyl-3-[2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide

Comprehensive Overview of N-benzyl-3-[2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide (CAS No. 1115303-13-3)

N-benzyl-3-[2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide (CAS No. 1115303-13-3) is a synthetic organic compound with a complex molecular structure, featuring a benzamide core linked to an imidazole ring and a chlorophenyl group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Its unique structure, characterized by the presence of a sulfanyl bridge and a carbamoyl moiety, makes it a promising candidate for modulating biological targets, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the scientific community has shown growing interest in imidazole-containing compounds, such as N-benzyl-3-[2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide, owing to their versatile pharmacological properties. Imidazole derivatives are widely explored for their anti-inflammatory, antimicrobial, and anticancer activities, aligning with current trends in personalized medicine and targeted therapy. Researchers are particularly intrigued by the compound's potential to interact with kinase enzymes, which play a critical role in cellular signaling pathways implicated in diseases like cancer and autoimmune disorders.

The synthesis of N-benzyl-3-[2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide involves multi-step organic reactions, including condensation, nucleophilic substitution, and amide coupling. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methods ensure the compound meets the stringent quality standards required for preclinical and clinical studies, addressing the increasing demand for reliable and well-characterized research chemicals.

From an industrial perspective, CAS No. 1115303-13-3 is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design (FBDD). Its modular structure allows for easy derivatization, enabling medicinal chemists to explore structure-activity relationships (SAR) and optimize lead compounds. This adaptability is crucial in the era of AI-driven drug discovery, where computational models predict molecular interactions and accelerate the identification of novel therapeutics.

Environmental and safety considerations are also paramount when handling N-benzyl-3-[2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide. While not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's stability under various conditions (e.g., pH, temperature) is frequently studied to ensure compatibility with formulation development, a topic of high relevance to pharmaceutical manufacturers.

In summary, N-benzyl-3-[2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide represents a fascinating area of research at the intersection of chemistry, biology, and medicine. Its structural complexity and functional diversity make it a valuable tool for scientists exploring new therapeutic avenues. As the demand for innovative drug candidates grows, compounds like this will continue to play a pivotal role in advancing biomedical science.